Cas no 1261946-04-6 (4-(3-Fluoro-4-methylphenyl)-2-methylphenol)

• Product Name: 4-(3-Fluoro-4-methylphenyl)-2-methylphenol
• CAS No: 1261946-04-6
• MF: C₁₄H₁₃FO
• MW: 216.250827550888
• MDL: MFCD18313155
• CID: 2765216
• PubChem ID: 53218848
• Update Time: 2025-11-02

4-(3-Fluoro-4-methylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-3,4'-dimethyl[1,1'-biphenyl]-4-ol
• MFCD18313155
• 1261946-04-6
• AKOS017558274
• 4-(3-Fluoro-4-methylphenyl)-2-methylphenol, 95%
• DTXSID90683745
• 4-(3-FLUORO-4-METHYLPHENYL)-2-METHYLPHENOL
• 4-(3-Fluoro-4-methylphenyl)-2-methylphenol

• MDL： MFCD18313155
• Inchi： 1S/C14H13FO/c1-9-3-4-12(8-13(9)15)11-5-6-14(16)10(2)7-11/h3-8,16H,1-2H3
• InChI Key： RPAVBBCZOZPFSE-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1C=CC(=C(C)C=1)O

Computed Properties

• Exact Mass: 216.095043196g/mol
• Monoisotopic Mass: 216.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Fluoro-4-methylphenyl)-2-methylphenol

4-(3-Fluoro-4-methylphenyl)-2-methylphenol (CAS No. 1261946-04-6): A Comprehensive Overview

4-(3-Fluoro-4-methylphenyl)-2-methylphenol (CAS No. 1261946-04-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This fluorinated phenolic derivative is particularly notable for its structural features, which include a fluoro-methylphenyl group and a methylphenol moiety. Researchers and industry professionals are increasingly interested in this compound for its potential in pharmaceuticals, agrochemicals, and material science.

The molecular structure of 4-(3-Fluoro-4-methylphenyl)-2-methylphenol contributes to its distinct physicochemical properties. With a molecular formula of C₁₄H₁₃FO, this compound exhibits moderate solubility in organic solvents and demonstrates stability under standard conditions. The presence of the fluorine atom at the 3-position and the methyl group at the 4-position of the phenyl ring enhances its electronic characteristics, making it a valuable intermediate in synthetic chemistry.

In the pharmaceutical industry, 4-(3-Fluoro-4-methylphenyl)-2-methylphenol has shown promise as a building block for drug development. Its structural motifs are often found in bioactive molecules targeting various therapeutic areas. Recent studies have explored its potential in designing anti-inflammatory agents and central nervous system (CNS) drugs, aligning with current trends in personalized medicine and targeted therapies. The compound's ability to modulate biological pathways makes it particularly relevant in the era of precision medicine.

From an industrial perspective, this compound finds applications in the development of advanced materials and specialty chemicals. Its phenolic nature combined with fluorinated aromatic groups makes it suitable for creating high-performance polymers with enhanced thermal stability and chemical resistance. These properties are especially valuable in sectors such as electronics, where materials must withstand harsh operating conditions while maintaining performance.

The synthesis of 4-(3-Fluoro-4-methylphenyl)-2-methylphenol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ catalytic methods and green chemistry principles, reflecting the growing emphasis on sustainable chemical production. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to characterize and verify the compound's structure and purity.

Market trends indicate increasing demand for fluorinated phenolic compounds like 4-(3-Fluoro-4-methylphenyl)-2-methylphenol, driven by their expanding applications in life sciences and advanced materials. The global market for such specialty chemicals is projected to grow steadily, with Asia-Pacific emerging as a significant production and consumption region. This growth aligns with broader industry shifts toward high-value chemical intermediates and performance materials.

Quality control and regulatory compliance are critical aspects of working with 4-(3-Fluoro-4-methylphenyl)-2-methylphenol. Manufacturers and researchers must adhere to established safety protocols and regulatory guidelines to ensure proper handling and disposal. While not classified as hazardous under standard regulations, appropriate laboratory practices should always be followed when working with this chemical compound.

Recent scientific literature has highlighted several innovative applications of 4-(3-Fluoro-4-methylphenyl)-2-methylphenol derivatives. Some studies focus on their potential in organic electronics, particularly as components in organic light-emitting diodes (OLEDs) and photovoltaic materials. Other research explores their use as molecular probes in biochemical studies, taking advantage of the fluorine atom's unique properties for detection and imaging purposes.

For researchers interested in obtaining 4-(3-Fluoro-4-methylphenyl)-2-methylphenol, several specialty chemical suppliers offer this compound in various quantities and purity grades. When sourcing this material, it's essential to verify the supplier's credentials and request comprehensive analytical data to ensure product quality. The compound is typically available as a white to off-white crystalline powder, with purity levels ranging from 95% to 99% for different application requirements.

Future research directions for 4-(3-Fluoro-4-methylphenyl)-2-methylphenol may include exploring its potential in bioconjugation chemistry and drug delivery systems. The compound's structural features make it an attractive candidate for developing targeted therapeutic agents and smart materials. Additionally, investigations into its environmental fate and biodegradability will become increasingly important as sustainability considerations gain prominence in chemical research and development.

In conclusion, 4-(3-Fluoro-4-methylphenyl)-2-methylphenol (CAS No. 1261946-04-6) represents an important class of fluorinated phenolic compounds with diverse applications across multiple industries. Its unique chemical properties, combined with growing market demand and research interest, position it as a valuable compound in modern chemistry. As scientific understanding of its potential continues to evolve, we can anticipate new and innovative uses for this versatile chemical building block in the coming years.